Cas no 1783403-51-9 (1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 1783403-51-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5709785
• PubChem ID: 84684530
• Update Time: 2025-10-11

1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• EN300-790954
• 1783403-51-9
• 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylicacid

• Inchi： 1S/C12H13NO3/c1-7(2)13-6-9-5-8(12(15)16)3-4-10(9)11(13)14/h3-5,7H,6H2,1-2H3,(H,15,16)
• InChI Key： PLAYDYIMGNFILP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2CN1C(C)C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid

Introduction to 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 1783403-51-9)

1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1783403-51-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the isoindole family, a class of scaffolds that have been extensively explored for their pharmacological properties. The presence of a carboxylic acid group and an oxo group at the 1-position, along with an isopropyl substitution at the 2-position, contributes to its distinct chemical profile and reactivity.

The synthesis and characterization of 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid have been subjects of considerable interest in academic and industrial laboratories. Its molecular structure, featuring a fused ring system with functional groups that can participate in various chemical transformations, makes it a versatile intermediate in organic synthesis. The compound’s potential applications span across multiple domains, including drug discovery, agrochemical development, and material science.

In recent years, there has been a surge in research focused on isoindole derivatives due to their demonstrated efficacy in modulating biological pathways. Specifically, studies have highlighted the role of isoindole compounds in inhibiting enzymes and receptors associated with inflammatory responses, neurodegenerative diseases, and cancer. The carboxylic acid moiety in 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid allows for further functionalization via esterification or amidation, enabling the creation of novel derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting specific therapeutic targets. For instance, modifications at the 5-position carboxylic acid group have been shown to enhance binding affinity to certain protein receptors. This has spurred investigations into its role as a lead compound for developing small-molecule drugs.

The pharmacokinetic properties of 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid are also under scrutiny. Its solubility profile and metabolic stability are critical factors that determine its suitability for therapeutic applications. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous solutions, which could be advantageous for formulation into oral or injectable medications. Additionally, its stability under various physiological conditions makes it a promising candidate for further development.

Advances in computational chemistry have further accelerated the exploration of 1-Oxo-2-(propan-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into potential drug-like properties such as binding affinity and selectivity. These computational studies complement experimental efforts by offering rapid screening of structural analogs and optimization strategies.

The industrial significance of this compound cannot be overstated. Its synthesis routes have been refined to achieve high yields and purity levels, making it commercially viable for large-scale production. Manufacturers are keen on developing efficient processes that minimize waste and energy consumption while adhering to regulatory standards. This aligns with the broader industry trend toward sustainable chemical manufacturing practices.

Future research directions for 1-Oxo-2-(propan-2-y l)-2,3-dihydro -1H -isoind ole -5 -carboxylic acid include exploring its role in combinatorial therapies and personalized medicine. By integrating it with other bioactive molecules, researchers aim to develop synergistic drug regimens that enhance therapeutic outcomes. Furthermore, its potential application in nanotechnology has not been overlooked; functionalized isoindole derivatives could serve as building blocks for drug delivery systems targeting specific disease sites.

The growing body of literature on 1-Oxo - 2 - ( propan - 2 - yl ) - 2 , 3 - dihydro - 1 H - iso ind ole - 5 - carboxylic acid underscores its importance as a pharmacophore in modern drug discovery. As synthetic methodologies evolve and our understanding of biological pathways deepens, this compound is poised to play a pivotal role in developing next-generation therapeutics. Its unique structural features offer a rich foundation for innovation across multiple scientific disciplines.